Cas no 62776-12-9 (1,5-Pentanediamine, N,N'-bis(6-chloro-3-pyridazinyl)-)
62776-12-9 structure
Product Name:1,5-Pentanediamine, N,N'-bis(6-chloro-3-pyridazinyl)-
CAS No:62776-12-9
MF:C13H16Cl2N6
MW:327.212339401245
CID:431623
PubChem ID:12322553
Update Time:2025-04-19
1,5-Pentanediamine, N,N'-bis(6-chloro-3-pyridazinyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,5-Pentanediamine, N,N'-bis(6-chloro-3-pyridazinyl)-
- N,N'-bis(6-chloropyridazin-3-yl)pentane-1,5-diamine
- 62776-12-9
- N~1~,N~5~-Bis(6-chloropyridazin-3-yl)pentane-1,5-diamine
- DTXSID60488845
-
- Inchi: 1S/C13H16Cl2N6/c14-10-4-6-12(20-18-10)16-8-2-1-3-9-17-13-7-5-11(15)19-21-13/h4-7H,1-3,8-9H2,(H,16,20)(H,17,21)
- InChI Key: MQGBIWHKNYICIX-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(N=N1)NCCCCCNC1=CC=C(N=N1)Cl
Computed Properties
- Exact Mass: 326.08168
- Monoisotopic Mass: 326.0813499g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 8
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 75.6Ų
Experimental Properties
- PSA: 75.62
1,5-Pentanediamine, N,N'-bis(6-chloro-3-pyridazinyl)- Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
62776-12-9 (1,5-Pentanediamine, N,N'-bis(6-chloro-3-pyridazinyl)-) Related Products
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